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Introduction

Antifungal susceptibility testing (AST) is a critical tool in the discovery and development of new
antifungal agents, as well as in clinical settings for guiding therapeutic decisions. The broth
microdilution assay is a standardized method for determining the minimum inhibitory
concentration (MIC) of an antifungal agent against a specific fungus. This document provides a
detailed protocol for performing a broth microdilution assay to determine the susceptibility of
fungal isolates to Antifungal Agent 17, a compound with known activity against Botrytis
cinerea[l].

The principles of this protocol are based on established standards from the Clinical and
Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial
Susceptibility Testing (EUCAST), which provide reproducible methods for testing the in vitro
activity of antifungal agents against yeasts and filamentous fungi[2][3]. Adherence to a
standardized protocol is crucial for ensuring inter-laboratory reproducibility and the generation
of reliable data[4].

Key Experimental Protocols
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a. Fungal Isolates and Quality Control Strains:

o Test isolates should be subcultured on appropriate agar plates (e.g., Sabouraud Dextrose
Agar) to ensure purity and viability.

e Include quality control (QC) strains with known MIC ranges for Antifungal Agent 17 (if
available) or standard antifungal agents. Commonly used QC strains include Candida
parapsilosis ATCC 22019 and Candida krusei ATCC 6258[5][6][7].

b. Antifungal Agent 17 Stock Solution:

e Prepare a stock solution of Antifungal Agent 17 in a suitable solvent (e.g., dimethyl
sulfoxide - DMSO). The final concentration of the solvent in the assay should not exceed a
level that affects fungal growth.

e The stock solution should be stored at an appropriate temperature as recommended by the
manufacturer.

c. Culture Medium:

e RPMI 1640 medium with L-glutamine, without bicarbonate, and buffered with MOPS (3-(N-
morpholino)propanesulfonic acid) is the standard medium for antifungal susceptibility testing
of most fungi[2][8][9]. For certain organisms, other media may be more appropriate[10].

Experimental Workflow

A generalized workflow for the broth microdilution assay is depicted below.
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Experimental Workflow: Broth Microdilution Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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